Cas no 888459-72-1 (N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 888459-72-1
• MF: C₂₄H₁₆N₂O₇
• MW: 444.393046379089
• CID: 6242279
• PubChem ID: 16818220
• Update Time: 2025-06-12

N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• N-[2-(1,3-benzodioxol-5-ylcarbamoyl)-1-benzofuran-3-yl]-1,3-benzodioxole-5-carboxamide
• F1883-1414
• N-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide
• AKOS024617389
• N-(2-(benzo[d][1,3]dioxol-5-ylcarbamoyl)benzofuran-3-yl)benzo[d][1,3]dioxole-5-carboxamide
• AB00677364-01
• CCG-323283
• 888459-72-1

• Inchi： 1S/C24H16N2O7/c27-23(13-5-7-17-19(9-13)31-11-29-17)26-21-15-3-1-2-4-16(15)33-22(21)24(28)25-14-6-8-18-20(10-14)32-12-30-18/h1-10H,11-12H2,(H,25,28)(H,26,27)
• InChI Key： YPWACTYVRNNCJN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1C=CC2=C(C=1)OCO2)=O)NC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 444.09575085g/mol
• Monoisotopic Mass: 444.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Additional information on N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide

N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 888459-72-1): A Comprehensive Overview

N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 888459-72-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of benzodioxole and benzofuran, two important heterocyclic systems with a wide range of biological activities. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological properties, and potential applications of this compound.

The molecular structure of N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide is characterized by the presence of two benzodioxole rings and one benzofuran ring. The benzodioxole moiety is known for its ability to form stable complexes with metal ions and its potential as a scaffold for the development of bioactive compounds. The benzofuran ring, on the other hand, is a common structural feature in natural products and synthetic drugs, often associated with antioxidant and anti-inflammatory properties.

The synthesis of N-{2-(2H-1,3-benzodioxol-5-yl)carbamoyl-1-benzofuran-3-yl}-2H-1,3-benzodioxole-5-carboxamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of 2-(2H-1,3-benzodioxol-5-yloxy)acetic acid with 3-amino-benzofuran using a coupling agent such as EDCI (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride). This reaction is often followed by the formation of the amide bond through condensation with 2H-1,3-benzodioxole-5-carboxylic acid. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activity, N-{2-(2H-1,3-benzodioxol-5-y l)carbamoyl -1 -benzofuran -3 -yl} -2 H -1 , 3 -benzodioxole -5 -carboxamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit potent inhibitory activity against COX (cyclooxygenase) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, studies have indicated that this compound may have neuroprotective effects by modulating oxidative stress and reducing neuroinflammation.

The pharmacological profile of N-{2-(2H-1,3-benzodioxol -5 -yl) carbamoyl -1 -benzofuran -3 -yl} -2 H -1 , 3 -benzodioxole -5 -carboxamide has also been explored in various animal models. Preclinical trials have shown that it can effectively reduce inflammation and pain in rodent models of arthritis. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Despite its promising biological activities, the development of N-{2-(2H -1 , 3 -benzodioxol -5 -yl) carbamoyl -1 -benzofuran -3 -yl} -2 H -1 , 3 -benzodioxole -5 -carboxamide into a therapeutic agent faces several challenges. One major challenge is optimizing its pharmacokinetic properties to ensure adequate bioavailability and stability in vivo. Ongoing research is focused on improving its solubility and permeability through chemical modifications or formulation strategies.

In conclusion, N-{2-(2H -1 , 3 -benzodioxol -5 yl) carbamoyl -1 benzofuran 3 yl} 2 H 1 3 benzodioxole 5 carboxamide (CAS No. 888459-72-1) represents a promising lead compound in the development of novel therapeutic agents for inflammatory and neurodegenerative diseases. Its unique structural features and diverse biological activities make it an attractive target for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the pharmaceutical industry.